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Compound of Interest

Compound Name: O-Cresyl glycidyl ether

Cat. No.: B1330400

O-Cresyl Glycidyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of O-Cresyl glycidyl ether (o-
CGE), an aromatic organic compound with significant applications in polymer chemistry. This
guide details its chemical structure, physicochemical properties, synthesis, and metabolic
pathways, presenting data and methodologies relevant to scientific and research applications.

Chemical Structure and Identification

O-Cresyl glycidyl ether is an aromatic glycidyl ether characterized by a glycidyl group and an
ortho-cresyl group.[1] The key structural components are a reactive three-membered epoxide
ring (oxirane), which enables polymerization, and a methylphenol derivative where the methyl
group is ortho to the oxygen atom.[1] This specific arrangement imparts steric and electronic
effects that influence its reactivity.[1] Due to a chiral center at the glycidyl carbon, o-CGE exists
as a racemic mixture of (R)- and (S)-enantiomers, though it is typically used in this mixed form
for industrial applications.[1]

IUPAC Name: 2-[(2-Methylphenoxy)methyl]oxirane[2]

Synonyms: ortho-Cresyl glycidyl ether, 0-CGE, Glycidyl 2-methylphenyl ether, 1-(o-
Methylphenoxy)-2,3-epoxypropane[2]
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CAS Number: 2210-79-9[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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